Cas no 892853-67-7 (N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide)

$N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide structure$

892853-67-7 structure

Product Name:N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide

CAS No:892853-67-7

MF:C₁₃H₁₀N₂O₅S

MW:306.293901920319

CID:6407819

PubChem ID:5310447

Update Time:2023-12-27

N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide
- N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-2,3-dihydro-1,4-dioxine-5-carboxamide
- 1,4-Dioxin-2-carboxamide, N-1,3-dioxolo[4,5-f]benzothiazol-6-yl-5,6-dihydro-
- N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
- N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide
- BDBM39054
- cid_5310447
- HMS2246L12
- SR-01000016068
- SMR000017707
- MLS000103798
- CHEMBL1598769
- N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-2,3-dihydro-p-dioxin-5-carboxamide
- AKOS024612069
- SR-01000016068-1
- N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-2,3-dihydro-1,4-dioxin-5-carboxamide
- 892853-67-7
- F1822-0764
- Inchi： 1S/C13H10N2O5S/c16-12(10-5-17-1-2-18-10)15-13-14-7-3-8-9(20-6-19-8)4-11(7)21-13/h3-5H,1-2,6H2,(H,14,15,16)
- InChI Key： ZLBALECABDZFAP-UHFFFAOYSA-N
- SMILES： S1C(NC(C2=COCCO2)=O)=NC2C=C3C(=CC1=2)OCO3

Computed Properties

Exact Mass: 306.03104260g/mol
Monoisotopic Mass: 306.03104260g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 460
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 107Å²

Experimental Properties

Density: 1.643±0.06 g/cm3(Predicted)
pka: 9.93±0.20(Predicted)

N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide Pricemore >>

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